2-butyl-2H-1,2,4-benzothiadiazin-3(4H)-one 1-oxide

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: 2-butyl-1-oxo-4H-1λ4,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C11H14N2O2S/c1-2-3-8-13-11(14)12-9-6-4-5-7-10(9)16(13)15/h4-7H,2-3,8H2,1H3,(H,12,14)
• InChI Key: XNRAKNFSYCZUCG-UHFFFAOYSA-N
• SMILES: CCCCN1C(=O)NC2=CC=CC=C2S1=O

Description

2-butyl-2H-1,2,4-benzothiadiazin-3(4H)-one 1-oxide, commonly known as BBOT, is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. BBOT is a highly reactive and stable compound that has been synthesized through various methods.

Mechanism of Action

BBOT has been shown to exert its biological effects through various mechanisms, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of protein synthesis. BBOT has also been shown to interact with DNA and RNA, leading to the inhibition of transcription and translation.
Biochemical and Physiological Effects:
BBOT has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of protein synthesis, and the modulation of gene expression. BBOT has also been shown to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

BBOT has several advantages for use in lab experiments, including its high stability and reactivity, as well as its potential for use as a fluorescent probe. However, BBOT also has some limitations, including its potential toxicity and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for the study of BBOT, including the investigation of its potential use as a drug delivery system, the development of new synthetic methods for the compound, and the exploration of its potential applications in other scientific fields, such as nanotechnology and environmental science.
In conclusion, BBOT is a highly reactive and stable compound that has been extensively studied for its potential applications in various scientific fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BBOT have been discussed in this paper. Further research is needed to fully understand the potential of BBOT in various scientific fields.

Synthesis Methods

BBOT can be synthesized through various methods, including the reaction of 2-aminobenzenethiol with butyl nitrite in the presence of a catalyst, the reaction of 2-chlorobenzenethiol with butylamine in the presence of a base, and the reaction of 2-mercaptobenzothiazole with butyl nitrite in the presence of a catalyst. The choice of synthesis method depends on the desired purity and yield of the compound.

Scientific Research Applications

BBOT has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, BBOT has been investigated for its potential use as a drug delivery system, as well as its anticancer and antimicrobial properties. In material science, BBOT has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of other heterocyclic compounds. In analytical chemistry, BBOT has been used as a fluorescent probe for the detection of metal ions.